Cas no 1192835-14-5 (2-Methoxy-4-nitro-N-(pyridin-3-yl)benzenesulfonamide)

• Product Name: 2-Methoxy-4-nitro-N-(pyridin-3-yl)benzenesulfonamide
• CAS No: 1192835-14-5
• MF: C₁₂H₁₁N₃O₅S
• MW: 309.297841310501
• CID: 6542409
• PubChem ID: 44541247
• Update Time: 2025-07-23

2-Methoxy-4-nitro-N-(pyridin-3-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL576494
• EN300-23222880
• AKOS033076483
• BDBM50299538
• 2-Methoxy-4-nitro-N-(pyridin-3-yl)benzenesulfonamide
• 1192835-14-5
• Z1138600551
• 2-methoxy-4-nitro-N-(pyridin-3-yl)benzene-1-sulfonamide

• Inchi： 1S/C12H11N3O5S/c1-20-11-7-10(15(16)17)4-5-12(11)21(18,19)14-9-3-2-6-13-8-9/h2-8,14H,1H3
• InChI Key： VDCBJNGAYFKKOV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1OC)[N+](=O)[O-])(NC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 309.04194163g/mol
• Monoisotopic Mass: 309.04194163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 123Ų

Additional information on 2-Methoxy-4-nitro-N-(pyridin-3-yl)benzenesulfonamide

Comprehensive Overview of 2-Methoxy-4-nitro-N-(pyridin-3-yl)benzenesulfonamide (CAS No. 1192835-14-5)

2-Methoxy-4-nitro-N-(pyridin-3-yl)benzenesulfonamide, identified by its CAS number 1192835-14-5, is a specialized sulfonamide derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a methoxy group, a nitro substituent, and a pyridin-3-yl moiety, making it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel enzyme inhibitors and bioactive molecules.

The growing demand for sulfonamide-based compounds in drug discovery has placed 2-Methoxy-4-nitro-N-(pyridin-3-yl)benzenesulfonamide under the spotlight. Its structural attributes align with current trends in targeted therapy and precision medicine, where molecular specificity is paramount. Recent studies highlight its relevance in modulating protein-protein interactions, a hot topic in cancer research and infectious disease treatment. Additionally, its nitro group offers opportunities for further functionalization, catering to the needs of high-throughput screening platforms.

From a synthetic chemistry perspective, CAS 1192835-14-5 exemplifies the convergence of heterocyclic chemistry and sulfonamide pharmacology. The presence of the pyridine ring enhances its binding affinity to biological targets, while the methoxy and nitro groups contribute to its electronic and steric properties. Such characteristics are critical for designing selective kinase inhibitors, a trending area in autoimmune disease and oncology research. Laboratories focusing on structure-activity relationship (SAR) studies frequently employ this compound to optimize lead molecules.

Environmental and regulatory considerations also shape the discourse around 2-Methoxy-4-nitro-N-(pyridin-3-yl)benzenesulfonamide. With the rise of green chemistry initiatives, researchers are exploring sustainable synthetic routes for this compound. Questions like "How to improve the yield of 1192835-14-5?" or "What are the alternatives to traditional sulfonamide synthesis?" frequently appear in academic and industrial forums. These discussions align with broader efforts to reduce waste and energy consumption in chemical manufacturing.

In summary, 2-Methoxy-4-nitro-N-(pyridin-3-yl)benzenesulfonamide (CAS 1192835-14-5) represents a multifaceted tool for modern chemical and biological research. Its applications span from medicinal chemistry to material science, driven by its adaptable scaffold and functional diversity. As the scientific community continues to explore its potential, this compound is poised to remain a key player in advancing innovative therapeutics and sustainable chemical processes.